Cas no 175793-19-8 (2-methyl-4-phenylbut-3-enal)

• Product Name: 2-methyl-4-phenylbut-3-enal
• CAS No: 175793-19-8
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6357711
• PubChem ID: 11008214
• Update Time: 2025-05-20

2-methyl-4-phenylbut-3-enal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylbut-3-enal
• SCHEMBL7289852
• EN300-1860738
• 175793-19-8

• Inchi： 1S/C11H12O/c1-10(9-12)7-8-11-5-3-2-4-6-11/h2-10H,1H3/b8-7+
• InChI Key： WWKYHTRCYYCAPU-BQYQJAHWSA-N
• SMILES： O=CC(C)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-methyl-4-phenylbut-3-enal

Recent Advances in the Study of 2-Methyl-4-phenylbut-3-enal (CAS: 175793-19-8) in Chemical Biology and Pharmaceutical Research

2-Methyl-4-phenylbut-3-enal (CAS: 175793-19-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the key areas of investigation has been the role of 2-methyl-4-phenylbut-3-enal in the synthesis of novel anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with several derivatives showing IC50 values in the nanomolar range.

Another notable application of 2-methyl-4-phenylbut-3-enal is in the development of antimicrobial agents. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its utility as a precursor for the synthesis of compounds with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study employed a structure-activity relationship (SAR) approach to optimize the antimicrobial potency, leading to the identification of a lead compound with minimal cytotoxicity to mammalian cells.

In addition to its pharmacological potential, 2-methyl-4-phenylbut-3-enal has also been investigated for its role in organic synthesis. A study in Organic Letters (2023) described a novel catalytic asymmetric synthesis method for this compound, achieving high enantioselectivity and yield. This advancement is particularly significant for the production of chiral intermediates used in the synthesis of complex natural products and pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-methyl-4-phenylbut-3-enal-based therapeutics. Future research directions may include the exploration of greener synthetic routes, as well as the investigation of its mechanism of action at the molecular level. Overall, the compound continues to be a valuable asset in the toolkit of medicinal chemists and drug developers.